![molecular formula C15H9N3O2 B2871119 2-(3-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid CAS No. 1097783-82-8](/img/structure/B2871119.png)
2-(3-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid
Overview
Description
2-(3-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid is a chemical compound with the empirical formula C15H9N3O2 . It is a solid substance .
Synthesis Analysis
The synthesis of imidazoles, such as 2-(3-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid, has been a topic of recent research . The synthesis of imidazoles often involves the formation of bonds during the formation of the imidazole . One method involves the cyclization of amido-nitriles to form disubstituted imidazoles . This reaction is reported to proceed via nickel-catalysed addition to nitrile, which is followed by proto-demetallation, tautomerization, and dehydrative cyclization .Molecular Structure Analysis
The molecular structure of 2-(3-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid is complex, with multiple bonds and functional groups . The molecule contains a cyanophenyl group, a benzimidazole group, and a carboxylic acid group .Chemical Reactions Analysis
Imidazoles are key components to functional molecules that are used in a variety of everyday applications . They are involved in a diverse range of chemical reactions, including the formation of amides, carbamates, and ureas . Imidazoles can also be used to convert alcohols into esters .Scientific Research Applications
Drug Discovery and Medicinal Chemistry
The benzimidazole core of this compound is a prominent pharmacophore in drug discovery, often found in drugs treating cancer, infectious diseases, hypertension, and more . Its structural similarity to purines makes it a key motif in drug design, particularly for anticancer agents. Substituent groups on the benzimidazole structure can significantly influence bioactivity against various cancer cell lines .
Chemical Catalysis
Alpha-aminobenzimidazoles, derivable from carboxylic acids like MFCD20265179, serve as chiral ligands in chemical catalysis . They are crucial for asymmetric synthesis, which is fundamental in producing enantiomerically pure pharmaceuticals.
Synthesis of Non-Protein Amino Acids
MFCD20265179 can be converted into unique non-protein amino acids, which are valuable in medicinal chemistry for the synthesis of peptide analogs and enzyme inhibitors .
Future Directions
The future directions of research on 2-(3-Cyanophenyl)-1H-benzo[d]imidazole-6-carboxylic acid could involve further exploration of its synthesis methods, its potential applications, and its role in various chemical reactions. The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance due to their wide range of applications .
properties
IUPAC Name |
2-(3-cyanophenyl)-3H-benzimidazole-5-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N3O2/c16-8-9-2-1-3-10(6-9)14-17-12-5-4-11(15(19)20)7-13(12)18-14/h1-7H,(H,17,18)(H,19,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSQUBEXNKYBRJM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=NC3=C(N2)C=C(C=C3)C(=O)O)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl N-(4-{3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]propanamido}phenyl)carbamate](/img/structure/B2871037.png)
![2-[3-[(3,5-Dimethylphenyl)methyl]-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid](/img/structure/B2871046.png)
![2-Amino-6-ethyl-4-(3-methylphenyl)-4,6-dihydropyrano[3,2-c][2,1]benzothiazine-3-carbonitrile 5,5-dioxide](/img/structure/B2871050.png)
![2-[[4-Methyl-5-(pyrimidin-2-ylsulfanylmethyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide](/img/structure/B2871052.png)
